Small cardioactive peptide A

• CAS No.: 98035-79-1
• Product Name: Small cardioactive peptide A
• Molecular Formula: C59H92N18O12S
• Molecular Weight: 1277.5 g/mol
• IUPAC Name: (2S)-N-[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-1-oxo-3-phenylpropan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-2-oxoethyl]-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]pyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C59H92N18O12S/c1-33(2)29-42(74-53(85)43(30-37-19-21-38(78)22-20-37)70-47(79)32-68-54(86)45-17-11-26-76(45)56(88)41(73-49(81)34(3)60)16-10-25-67-59(64)65)52(84)69-35(4)50(82)75-44(31-36-13-7-6-8-14-36)57(89)77-27-12-18-46(77)55(87)72-40(15-9-24-66-58(62)63)51(83)71-39(48(61)80)23-28-90-5/h6-8,13-14,19-22,33-35,39-46,78H,9-12,15-18,23-32,60H2,1-5H3,(H2,61,80)(H,68,86)(H,69,84)(H,70,79)(H,71,83)(H,72,87)(H,73,81)(H,74,85)(H,75,82)(H4,62,63,66)(H4,64,65,67)/t34-,35-,39-,40-,41-,42-,43-,44-,45-,46-/m0/s1
• Standard InChIKey: GBIKRMXHJFTOHS-LRHNFOCQSA-N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N1CCC[C@H]1C(=O)NCC(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N4CCC[C@H]4C(=O)N[C@@H](CCCN=C(N)N)C(=O)N[C@@H](CCSC)C(=O)N)N
• SMILES: CC(C)CC(C(=O)NC(C)C(=O)NC(CC1=CC=CC=C1)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)NC(CCSC)C(=O)N)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CNC(=O)C4CCCN4C(=O)C(CCCN=C(N)N)NC(=O)C(C)N
• Canonical SMILES: CC(C)CC(C(=O)NC(C)C(=O)NC(CC1=CC=CC=C1)C(=O)N2CCCC2C(=O)NC(CCCN=C(N)N)C(=O)NC(CCSC)C(=O)N)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CNC(=O)C4CCCN4C(=O)C(CCCN=C(N)N)NC(=O)C(C)N
• Appearance: Solid powder
• Description: Small cardioactive peptide A is a neuropeptide that modulates neuromuscular synapsis in Aplysia. It also functions as neural cotransmitter in molluscs and exert a role in both the central and peripheral modulation of the control of feeding behavior.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: ARPGYLAFPRM
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Small cardioactive peptide A; SCPA
• Reference: 1: Lloyd PE, Kupfermann I, Weiss KR. Sequence of small cardioactive peptide A: a second member of a class of neuropeptides in Aplysia. Peptides. 1987 Jan-Feb;8(1):179-84. PubMed PMID: 3575150.; 2: Mahon AC, Lloyd PE, Weiss KR, Kupfermann I, Scheller RH. The small cardioactive peptides A and B of Aplysia are derived from a common precursor molecule. Proc Natl Acad Sci U S A. 1985 Jun;82(11):3925-9. PubMed PMID: 3858852; PubMed Central PMCID: PMC397902.; 3: Cropper EC, Miller MW, Tenenbaum R, Kolks MA, Kupfermann I, Weiss KR. Structure and action of buccalin: a modulatory neuropeptide localized to an identified small cardioactive peptide-containing cholinergic motor neuron of Aplysia californica. Proc Natl Acad Sci U S A. 1988 Aug;85(16):6177-81. PubMed PMID: 3413086; PubMed Central PMCID: PMC281928.; 4: Adamson KJ, Wang T, Rotgans BA, Kuballa AV, Storey KB, Cummins SF. Differential peptide expression in the central nervous system of the land snail Theba pisana, between active and aestivated. Peptides. 2016 Jun;80:61-71. doi: 10.1016/j.peptides.2015.08.012. Epub 2015 Aug 21. PubMed PMID: 26303007.; 5: Perry SJ, Dobbins AC, Schofield MG, Piper MR, Benjamin PR. Small cardioactive peptide gene: structure, expression and mass spectrometric analysis reveals a complex pattern of co-transmitters in a snail feeding neuron. Eur J Neurosci. 1999 Feb;11(2):655-62. PubMed PMID: 10051766.; 6: Santama N, Brierley M, Burke JF, Benjamin PR. Neural network controlling feeding in Lymnaea stagnalis: immunocytochemical localization of myomodulin, small cardioactive peptide, buccalin, and FMRFamide-related peptides. J Comp Neurol. 1994 Apr 15;342(3):352-65. PubMed PMID: 7912700.; 7: Cropper EC, Price D, Tenenbaum R, Kupfermann I, Weiss KR. Release of peptide cotransmitters from a cholinergic motor neuron under physiological conditions. Proc Natl Acad Sci U S A. 1990 Feb;87(3):933-7. PubMed PMID: 2153979; PubMed Central PMCID: PMC53383.; 8: Jiménez CR, Li KW, Dreisewerd K, Spijker S, Kingston R, Bateman RH, Burlingame AL, Smit AB, van Minnen J, Geraerts WP. Direct mass spectrometric peptide profiling and sequencing of single neurons reveals differential peptide patterns in a small neuronal network. Biochemistry. 1998 Feb 17;37(7):2070-6. PubMed PMID: 9485334.; 9: Santama N, Wheeler CH, Burke JF, Benjamin PR. Neuropeptides myomodulin, small cardioactive peptide, and buccalin in the central nervous system of Lymnaea stagnalis: purification, immunoreactivity, and artifacts. J Comp Neurol. 1994 Apr 15;342(3):335-51. PubMed PMID: 8021339.; 10: Whim MD, Church PJ, Lloyd PE. Functional roles of peptide cotransmitters at neuromuscular synapses in Aplysia. Mol Neurobiol. 1993 Fall-Winter;7(3-4):335-47. Review. PubMed PMID: 8179842.; 11: Klein AN, Weiss KR, Cropper EC. Glutamate is the fast excitatory neurotransmitter of small cardioactive peptide-containing Aplysia radula mechanoafferent neuron B21. Neurosci Lett. 2000 Jul 28;289(1):37-40. PubMed PMID: 10899403.; 12: Schacher S, Montarolo P, Kandel ER. Selective short- and long-term effects of serotonin, small cardioactive peptide, and tetanic stimulation on sensorimotor synapses of Aplysia in culture. J Neurosci. 1990 Oct;10(10):3286-94. PubMed PMID: 1698945.; 13: Vilim FS, Cropper EC, Price DA, Kupfermann I, Weiss KR. Release of peptide cotransmitters in Aplysia: regulation and functional implications. J Neurosci. 1996 Dec 15;16(24):8105-14. PubMed PMID: 8987835.; 14: Bravarenko NI. Participation of cardioactive peptides in habituation and sensitization of the synaptic input of command neurons of snail defense behavior. Neurosci Behav Physiol. 1995 Mar-Apr;25(2):178-83. PubMed PMID: 7630503.; 15: Karhunen T, Vilim FS, Alexeeva V, Weiss KR, Church PJ. Targeting of peptidergic vesicles in cotransmitting terminals. J Neurosci. 2001 Feb 1;21(3):RC127. PubMed PMID: 11157098.; 16: Fox LE, Lloyd PE. Role of cAMP in the short-term modulation of a neuromuscular system in aplysia. J Neurophysiol. 2000 Mar;83(3):1567-79. PubMed PMID: 10712480.; 17: Whim MD, Lloyd PE. Differential regulation of the release of the same peptide transmitters from individual identified motor neurons in culture. J Neurosci. 1994 Jul;14(7):4244-51. PubMed PMID: 8027776.; 18: Kempf SC, Masinovsky B, Willows AO. A simple neuronal system characterized by a monoclonal antibody to SCP neuropeptides in embryos and larvae of Tritonia diomedea (Gastropoda, Nudibranchia). J Neurobiol. 1987 Mar;18(2):217-36. PubMed PMID: 3572391.; 19: Vilim FS, Price DA, Lesser W, Kupfermann I, Weiss KR. Costorage and corelease of modulatory peptide cotransmitters with partially antagonistic actions on the accessory radula closer muscle of Aplysia californica. J Neurosci. 1996 Dec 15;16(24):8092-104. PubMed PMID: 8987834.; 20: Whim MD, Lloyd PE. Frequency-dependent release of peptide cotransmitters from identified cholinergic motor neurons in Aplysia. Proc Natl Acad Sci U S A. 1989 Nov;86(22):9034-8. PubMed PMID: 2554338; PubMed Central PMCID: PMC298427.
• PubChem Compound: 5486807
• Last Modified: Nov 12 2021